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Compound of Interest

Compound Name: INY-05-040

Cat. No.: B12371434

Disclaimer: A specific Safety Data Sheet (SDS) for INY-05-040 is not publicly available. The
following guidance is based on the safety protocols for similar potent, powdered research
compounds and is intended to provide essential, immediate safety and logistical information.
Researchers, scientists, and drug development professionals must consult the official SDS for
INY-05-040, when available, and perform a risk assessment specific to their experimental
conditions.

Hazard Identification and Exposure Limits

Potent research compounds like INY-05-040 are often cytotoxic and may have other significant
health effects at low exposure levels. The following table summarizes typical occupational
exposure limits and toxicity data for similar compounds. These values should be treated as
estimates until a specific SDS for INY-05-040 is available.
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Parameter Value Unit Notes

8-hour Time-Weighted

Occupational Average (TWA).
o 0.1-10 pg/ms )
Exposure Limit (OEL) Varies based on
potency.

Estimated based on
LD50 (Oral, Rat) 10 - 500 mg/kg similar kinase
inhibitors.

) ] Likely a crystalline
Physical Form Solid
powder.

) Indicates a high-
Signal Word Danger
hazard compound.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure when handling potent compounds like INY-05-
040. The level of PPE required depends on the specific handling procedure and the potential
for aerosol generation.

Standard Handling (Low potential for aerosolization)

For procedures such as preparing solutions from pre-weighed aliquots within a fume hood:

e Gloves: Double-gloving with nitrile gloves is recommended. The outer glove should be
changed immediately upon contamination.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

o Lab Coat: A disposable, back-closing lab coat is preferred to prevent contamination of
personal clothing.

» Respiratory Protection: Not typically required when handling small quantities in a certified
chemical fume hood.
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High-Hazard Procedures (High potential for
aerosolization)

For procedures such as weighing the powder or performing animal studies:
o Gloves: Double-gloving with nitrile gloves is required.

o Eye Protection: Chemical splash goggles are mandatory. A face shield may also be
necessary.

o Lab Coat: A disposable, back-closing, and cuffed lab coat is required.

o Respiratory Protection: A NIOSH-approved respirator with a P100 filter is required. For
higher-risk procedures, a powered air-purifying respirator (PAPR) may be necessary.

The following diagram illustrates the logical workflow for selecting the appropriate level of PPE.

PPE Selection Workflow for INY-05-040 Handling

Risk Assessment

Assess Handling Procedure

e.g., Handling Solutiorg\ig., Weighing Powder

\Q‘igh Aerosolization Potential

Low Aerosolization Potengial
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Caption: PPE Selection Workflow for INY-05-040 Handling

Operational and Disposal Plans
Handling Procedures

o Weighing: All weighing of powdered INY-05-040 must be conducted in a certified chemical
fume hood or a containment ventilated enclosure (CVE). Use disposable weigh boats and
spatulas to minimize contamination.

e Solution Preparation: Prepare solutions in a chemical fume hood. Add the solvent to the vial
containing the pre-weighed compound slowly to avoid splashing.

o Spill Management: In case of a spill, immediately alert others in the area. For small spills of
powder, gently cover with absorbent material and then wet with a 10% bleach solution. For
liquid spills, absorb with appropriate material. All spill cleanup materials must be disposed of
as hazardous waste.

Disposal Plan

All waste contaminated with INY-05-040, including gloves, lab coats, weigh boats, and pipette
tips, must be disposed of as hazardous chemical waste. Follow all local, state, and federal
regulations for hazardous waste disposal. Do not dispose of any material containing INY-05-
040 in the regular trash or down the drain.

 To cite this document: BenchChem. [Essential Safety and Handling Guidance for INY-05-
040]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371434#personal-protective-equipment-for-
handling-iny-05-040]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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